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Compound of Interest

Compound Name: DL-Serine-2,3,3-d3

Cat. No.: B566066 Get Quote

For researchers and scientists in the dynamic field of drug development, the meticulous

management of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of DL-Serine-2,3,3-d3, a deuterated stable isotope

of the amino acid DL-Serine. Adherence to these procedures is critical for ensuring a safe

laboratory environment and maintaining regulatory compliance.

Core Safety and Handling Protocols
DL-Serine-2,3,3-d3, like its non-deuterated counterpart, is not classified as a hazardous

substance under normal handling conditions. However, standard laboratory hygiene and safety

practices should always be observed. This includes wearing appropriate personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. In the event of a spill, the

material should be swept up, avoiding dust formation, and placed in a suitable container for

disposal[1][2].

Step-by-Step Disposal Procedure
The disposal of DL-Serine-2,3,3-d3 should be conducted in a manner that is both safe and

environmentally responsible. The following step-by-step protocol outlines the recommended

procedure:

Containerization: Unused or waste DL-Serine-2,3,3-d3 should be kept in its original

container whenever possible. If the original container is not available, a clean, dry, and

clearly labeled container should be used. Ensure the container is tightly sealed to prevent
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any leakage or contamination. It is crucial not to mix DL-Serine-2,3,3-d3 waste with other

chemical waste streams[2].

Labeling: The waste container must be clearly and accurately labeled with the full chemical

name, "DL-Serine-2,3,3-d3," and the CAS number, "70094-78-9."

Consultation with EHS: Before proceeding with disposal, it is imperative to consult with your

institution's Environmental Health and Safety (EHS) office. They will provide specific

guidance based on local and national regulations for non-hazardous chemical waste.

Professional Disposal: The recommended method for the final disposal of DL-Serine-2,3,3-
d3 is to engage a licensed professional waste disposal service[1]. Your EHS office can

typically facilitate this process.

Empty Containers: Empty containers that previously held DL-Serine-2,3,3-d3 should be

handled in the same manner as the product itself and disposed of according to institutional

guidelines for empty chemical containers.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety information for

DL-Serine-2,3,3-d3.

Property Value Source

CAS Number 70094-78-9

Molecular Formula C₃H₄D₃NO₃

Molecular Weight 108.11 g/mol

Hazard Classification
Not a hazardous substance or

mixture

Storage Temperature Room temperature

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of DL-Serine-
2,3,3-d3, from initial handling to final disposition.

Unused or Waste
DL-Serine-2,3,3-d3

Is the original container available?

Place in original, sealed container

Yes

Place in a clean, dry, and sealed container

No

Clearly label container with:
'DL-Serine-2,3,3-d3'

CAS: 70094-78-9

Consult Institutional EHS Office
for specific guidelines

Arrange for disposal via a
licensed professional waste disposal service

Final Disposition

Click to download full resolution via product page

Disposal workflow for DL-Serine-2,3,3-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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